Cas no 102505-04-4 (1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
• CAS No: 102505-04-4
• MF: C₂₂H₂₇N₃O₃S
• MW: 413.533084154129
• CID: 212936
• PubChem ID: 297081
• Update Time: 2025-04-19

1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,1-phenyl-8-[3-(phenylsulfonyl)propyl]-
• NSC 167815
• 8-[3-(benzenesulfonyl)propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• DTXSID90145232
• 1-Phenyl-8-(3-phenylsulfonylpropyl)-4-oxo-1,3,8-triazaspiro(4.5)decane
• NSC-167815
• 1,3,8-Triazaspiro(4.5)decan-4-one, 1-phenyl-8-(3-(phenylsulfonyl)propyl)-
• CHEMBL3769826
• 102505-04-4
• NSC167815

• Inchi： 1S/C22H27N3O3S/c26-21-22(25(18-23-21)19-8-3-1-4-9-19)12-15-24(16-13-22)14-7-17-29(27,28)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,23,26)
• InChI Key： AHDHQOPGQHFFQA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCN1CCC2(C(NCN2C2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 413.177313g/mol
• Monoisotopic Mass: 413.177313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 413.5g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• PSA: 78.10000
• LogP: 3.69140